Cas no 75414-03-8 (Quinoline,5,6,7,8-tetrahydro-8-(1-methylethyl)-)

Quinoline,5,6,7,8-tetrahydro-8-(1-methylethyl)- structure
75414-03-8 structure
Product Name:Quinoline,5,6,7,8-tetrahydro-8-(1-methylethyl)-
CAS No:75414-03-8
MF:C12H17N
MW:175.270083189011
CID:558893
PubChem ID:12647574
Update Time:2025-04-19

Quinoline,5,6,7,8-tetrahydro-8-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Quinoline,5,6,7,8-tetrahydro-8-(1-methylethyl)-
    • Quinoline, 5,6,7,8-tetrahydro-8-(1-methylethyl)- (9CI)
    • 8-propan-2-yl-5,6,7,8-tetrahydroquinoline
    • 8-(Propan-2-yl)-5,6,7,8-tetrahydroquinoline
    • 8-isopropyl-5,6,7,8-tetrahydroquinoline
    • SCHEMBL1698240
    • 75414-03-8
    • DTXSID40505605
    • Inchi: 1S/C12H17N/c1-9(2)11-7-3-5-10-6-4-8-13-12(10)11/h4,6,8-9,11H,3,5,7H2,1-2H3
    • InChI Key: QSIQJZBBKBXYFR-UHFFFAOYSA-N
    • SMILES: N1C=CC=C2CCCC(C=12)C(C)C

Computed Properties

  • Exact Mass: 175.136099547g/mol
  • Monoisotopic Mass: 175.136099547g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.2
  • Topological Polar Surface Area: 12.9Ų
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